Cas no 153427-89-5 (Butanedioic acid, octyl-, 4-(1,1-dimethylethyl) ester, (R)-)

• Product Name: Butanedioic acid, octyl-, 4-(1,1-dimethylethyl) ester, (R)-
• CAS No: 153427-89-5
• MF: C₁₆H₃₀O₄
• MW: 286.407005786896
• CID: 1327153
• Update Time: 2024-08-18

Butanedioic acid, octyl-, 4-(1,1-dimethylethyl) ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, octyl-, 4-(1,1-dimethylethyl) ester, (R)-
• Butanedioic acid, octyl-, 4-(1,1-dimethylethyl) ester, (R)- (9CI)

• Inchi： 1S/C16H30O4/c1-5-6-7-8-9-10-11-13(15(18)19)12-14(17)20-16(2,3)4/h13H,5-12H2,1-4H3,(H,18,19)/t13-/m1/s1
• InChI Key： UCDDEHHXEDLYRH-CYBMUJFWSA-N
• SMILES： C(O)(=O)[C@H](CCCCCCCC)CC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 285.20667

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 390.3±25.0 °C(Predicted)
• PSA: 66.43
• pka: 4.49±0.23(Predicted)